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Compound of Interest

Compound Name: Dimethyl tetradecanedioate

Cat. No.: B1583837

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dimethyl tetradecanedioate is a diester of a long-chain dicarboxylic acid. Its chemical
structure, characterized by a 14-carbon aliphatic chain with methyl ester groups at both ends,
imparts properties that make it a subject of interest in various scientific fields, including polymer
chemistry and as an intermediate in the synthesis of pharmaceuticals and cosmetics. This
guide provides a comprehensive overview of its chemical identity, physicochemical properties,
synthesis protocols, and potential applications, with a focus on its relevance to research and
development.

Chemical Identity and Synonyms

The unambiguous identification of a chemical compound is critical for research and regulatory
purposes. Dimethyl tetradecanedioate is known by several synonyms and is registered under
various chemical identifiers.

A comprehensive list of synonyms and identifiers for Dimethyl tetradecanedioate is provided
in the table below.
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Identifier Type Identifier Source
IUPAC Name dimethyl tetradecanedioate [1]

CAS Number 5024-21-5 [11[2][3]
Molecular Formula C16H3004 [1112][3]

Tetradecanedioic acid,

Synonym 1]12][3
ynony dimethyl ester i)

1,14-Dodecanedicarboxylic

Synonym . [11[3]
acid dimethyl ester
Tetradecanedioic acid, 1,14-

Synonym : [11[2]
dimethyl ester

Synonym NSC 9505 [1112]14]

European Community (EC)
225-711-5 [1]

Number

PubChem CID 78727 [1]

UNII 7TGWBO0779K1 [1]
INChI=1S/C16H3004/c1-19-
15(17)13-11-9-7-5-3-4-6-8-10-

InChl [1][2]
12-14-16(18)20-2/h3-14H2,1-
2H3
ZDJFDFNNEAPGOP-

InChiKey [1][2]13]
UHFFFAOYSA-N
COC(=0)ccceecececececececece

SMILES [1]

(=0)0C

Physicochemical Properties

The physical and chemical properties of Dimethyl tetradecanedioate are essential for its

handling, application, and the design of experimental procedures.
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Property Value Source
Molecular Weight 286.41 g/mol [1112]
Appearance White to almost white powder 5]
to crystal

Melting Point 43 °C (lit.) [5]
Boiling Point 196 °C / 10 mmHg (lit.) [51[6]
Density 0.955 £ 0.06 g/cm3 (Predicted) [4][5]
Flash Point 146.4 °C [5]

Practically insoluble in water
(0.034 g/L at 25 °C,

Solubility calculated). Soluble in organic [4]
solvents like alcohols and

ethers.

Purity >96.0% (GC) to >98% [2][6]

Experimental Protocols: Synthesis

The most common and efficient method for synthesizing Dimethyl tetradecanedioate is the
Fischer-Speier esterification of tetradecanedioic acid with methanol, using an acid catalyst. An
alternative approach is transesterification from another dialkyl ester.

Fischer-Speier Esterification of Tetradecanedioic Acid

This protocol is based on established procedures for the synthesis of similar long-chain
dimethyl esters.[7][8]

Reaction:
HOOC-(CHz2)12-COOH + 2 CH3OH = CH300C-(CH2)12-COOCHs + 2 H20
Materials and Equipment:

o Tetradecanedioic acid
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e Anhydrous methanol (MeOH)

o Concentrated sulfuric acid (H2SOa) or p-toluenesulfonic acid (p-TsOH)
e Round-bottom flask

e Reflux condenser

e Magnetic stirrer and stir bar

e Heating mantle

o Separatory funnel

» Rotary evaporator

» Diethyl ether or ethyl acetate

¢ 5% aqueous sodium bicarbonate (NaHCO3) solution

e Brine (saturated agueous NaCl solution)

o Anhydrous magnesium sulfate (MgSQa) or sodium sulfate (Na2S0Oa4)
e Vacuum distillation apparatus

Procedure:

o Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux
condenser, add tetradecanedioic acid (1.0 eq) and an excess of anhydrous methanol (e.g.,
20 eq).

o Catalyst Addition: With stirring, slowly and cautiously add a catalytic amount of concentrated
sulfuric acid (e.g., 1-2% of the diacid mass) or p-toluenesulfonic acid (0.1 eq).

o Reflux: Heat the reaction mixture to a gentle reflux (approx. 65°C) and maintain for 4-16
hours. The reaction progress can be monitored by Thin-Layer Chromatography (TLC) or Gas
Chromatography (GC) to check for the consumption of the starting diacid.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583837?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Work-up - Cooling and Concentration: Once the reaction is complete, allow the mixture to
cool to room temperature. Remove the excess methanol using a rotary evaporator.

Work-up - Extraction: Dissolve the residue in diethyl ether or ethyl acetate and transfer the
solution to a separatory funnel.

Work-up - Washing: Wash the organic layer sequentially with:
o Deionized water

o Two portions of 5% aqueous sodium bicarbonate solution to neutralize the acid catalyst
and remove any unreacted tetradecanedioic acid.

o One portion of brine to facilitate phase separation.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or
sodium sulfate. Filter off the drying agent and concentrate the filtrate using a rotary
evaporator to yield the crude Dimethyl tetradecanedioate.

Purification: The crude product can be further purified by vacuum distillation or
recrystallization from a suitable solvent (e.g., methanol).

Applications in Research and Drug Development

Dimethyl tetradecanedioate serves as a valuable monomer in the synthesis of long-chain
aliphatic polyesters. These polymers are of significant interest in the biomedical field due to
their biodegradability and biocompatibility.[9][10]

Key Application Areas:

e Drug Delivery Systems: Polyesters derived from Dimethyl tetradecanedioate can be used
to create matrices for the controlled release of therapeutic agents. The long aliphatic chain
imparts hydrophobicity, making these polymers suitable for encapsulating and controlling the
release of hydrophobic drugs.[10] These can be formulated into nanoparticles, microspheres,
or implants for sustained and targeted drug delivery.[10]

Biomaterials and Tissue Engineering: The resulting biodegradable polyesters can be used as
scaffolds in tissue engineering, providing mechanical support while potentially releasing
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growth factors to promote tissue regeneration.[10]

o Cosmetics: Due to its specific chemical properties, it can be used as a raw material in the
production of skincare and haircare products, where it may function as a moisturizing and
lubricating agent.[5]

The following diagram illustrates the logical workflow from Dimethyl tetradecanedioate as a
monomer to its potential applications in drug delivery.
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Caption: Workflow from Dimethyl tetradecanedioate to Drug Delivery Application.
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Safety and Handling

Aggregated GHS information indicates that Dimethyl tetradecanedioate may cause skin
irritation (H315), serious eye irritation (H319), and respiratory irritation (H335).[11] Appropriate
personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should
be worn when handling this chemical. Work should be conducted in a well-ventilated area or a
fume hood. For detailed safety information, refer to the Safety Data Sheet (SDS) provided by
the supplier.

Conclusion

Dimethyl tetradecanedioate is a versatile chemical with well-defined properties. Its primary
role as a monomer for the synthesis of biodegradable polyesters positions it as a compound of
interest for advanced applications in drug delivery and biomaterials. The experimental protocols
provided in this guide offer a foundation for its synthesis and subsequent use in research and
development. As with any chemical, proper safety precautions are paramount during its
handling and use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1583837#synonyms-for-dimethyl-tetradecanedioate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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